Cas no 63071-03-4 (2-Methoxy-6-methylpyridine)

• Product Name: 2-Methoxy-6-methylpyridine
• CAS No: 63071-03-4
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD04112507
• CID: 57975
• PubChem ID: 5324773
• Update Time: 2025-11-01

2-Methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methylpyridine
• 2-Methoxy-6-methylaminopyridine
• 2-METHOXY-6-PICOLINE
• 6-Methoxy-2-picoline
• 2-methoxy-6-methyl-pyridine
• 2-Methoxy-6-Methylam
• 6-methoxy-2-methylpyridine
• 2-methoxy-6-methyl pyridine
• KSC490S3B
• 2-Methyl-6-(methyloxy)pyridine
• WIMNZMOEBDPZTB-UHFFFAOYSA-N
• FCH919509
• OR9940
• VP13752
• TRA0003472
• AM87109
• RP1
• AX8021905
• AB001
• EN300-131425
• J-509844
• BP-10295
• AKOS006222932
• SCHEMBL128705
• MFCD04112507
• 63071-03-4
• InChI=1/C7H9NO/c1-6-4-3-5-7(8-6)9-2/h3-5H,1-2H
• A825291
• PS-6289
• M1695
• DTXSID70415945
• A8706
• AC-5158
• SB52307
• CS-W003150
• 2-methoxy-6-methylpyridine;2-METHOXY-6-METHYL-PYRIDINE
• FT-0640868
• DB-054399

• MDL： MFCD04112507
• Inchi： 1S/C7H9NO/c1-6-4-3-5-7(8-6)9-2/h3-5H,1-2H3
• InChI Key： WIMNZMOEBDPZTB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=N1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Liquid
• Density: 1.01
• Melting Point: No data available
• Boiling Point: 156°C(lit.)
• Flash Point: 156°C
• Refractive Index: 1.4985
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 22.12000
• LogP: 1.39860
• Solubility: Not determined

2-Methoxy-6-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 20/21/22-36/38-10
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R20/21/22

Additional information on 2-Methoxy-6-methylpyridine

Professional Introduction to 2-Methoxy-6-methylpyridine (CAS No: 63071-03-4)

2-Methoxy-6-methylpyridine, with the chemical formula C₈H₁₁NO, is a heterocyclic organic compound that belongs to the pyridine family. This compound is characterized by the presence of a methoxy group (-OCH₃) at the 2-position and a methyl group (-CH₃) at the 6-position of the pyridine ring. As a versatile intermediate, 2-Methoxy-6-methylpyridine has garnered significant attention in the pharmaceutical and chemical industries due to its broad applicability in synthetic chemistry and potential biological activities.

The significance of 2-Methoxy-6-methylpyridine lies in its structural properties, which make it a valuable building block for more complex molecules. The pyridine core is a common motif in many bioactive compounds, and modifications at specific positions can lead to altered pharmacological profiles. For instance, the methoxy group enhances solubility and can participate in hydrogen bonding interactions, while the methyl group can influence electronic distribution and steric hindrance. These features are particularly relevant in drug design, where fine-tuning of molecular properties is crucial for achieving desired efficacy and selectivity.

In recent years, 2-Methoxy-6-methylpyridine has been explored in various research areas, particularly in medicinal chemistry. One of the most compelling applications is its use as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged this compound to develop novel therapeutic agents targeting diverse diseases. For example, derivatives of 2-Methoxy-6-methylpyridine have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune disorders.

The compound's utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical research, 2-Methoxy-6-methylpyridine derivatives have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. The ability to modify its structure allows chemists to tailor properties such as bioavailability and environmental stability, which are critical factors in agricultural applications.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Methoxy-6-methylpyridine. Catalytic processes, including transition metal-catalyzed cross-coupling reactions, have enabled efficient functionalization of this scaffold. Such techniques have not only improved yields but also opened new avenues for structural diversification. For instance, palladium-catalyzed C-H activation has been utilized to introduce new substituents at previously inaccessible positions on the pyridine ring.

The biological activity of 2-Methoxy-6-methylpyridine itself has also been studied extensively. Preliminary assays suggest that this compound may exhibit weak agonist activity at certain receptor sites, although further investigation is required to fully elucidate its pharmacological profile. Additionally, its interaction with biological targets such as enzymes and receptors can provide insights into structure-activity relationships (SAR), guiding the design of more potent derivatives.

In industrial settings, 2-Methoxy-6-methylpyridine is valued for its role in multi-step syntheses where it serves as a key intermediate. Its stability under various reaction conditions makes it suitable for large-scale production processes. Moreover, green chemistry principles have encouraged researchers to develop more sustainable methods for its synthesis, reducing waste and energy consumption without compromising yield or purity.

The future prospects for 2-Methoxy-6-methylpyridine are promising, with ongoing research focusing on expanding its applications. Exploration into its role in material science has begun, where it may contribute to the development of new polymers or electronic materials due to its aromatic nature and ability to form stable complexes with metals. Furthermore, computational chemistry approaches are being employed to predict novel derivatives with enhanced properties.

In conclusion,2-Methoxy-6-methylpyridine (CAS No: 63071-03-4) stands as a cornerstone compound in synthetic chemistry with far-reaching implications across multiple industries. Its versatility as an intermediate has fueled innovation in pharmaceuticals, agrochemicals, and specialty chemicals alike. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,2-Methoxy-6-methylpyridine will undoubtedly remain at the forefront of chemical research.